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Compound of Interest

Compound Name: 4-Ethoxyphenol

Cat. No.: B1293792 Get Quote

An In-depth Technical Guide to the Health and Safety of 4-Ethoxyphenol

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the health and safety information for 4-
Ethoxyphenol (CAS No. 622-62-8), a compound used in laboratory research and as an

intermediate in the synthesis of liquid crystals.[1][2] It is intended to be a technical resource for

professionals in research, development, and manufacturing who may handle this chemical.

Physicochemical Properties
4-Ethoxyphenol is an aromatic ether and a member of the phenol class of organic

compounds. It presents as a beige or off-white crystalline solid with a mild, sweet, herbaceous

odor.[1]
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Property Value Source(s)

Molecular Formula C₈H₁₀O₂ [3]

Molecular Weight 138.16 g/mol [2][3]

CAS Number 622-62-8 [1][2][3]

EC Number 210-748-1 [4][5]

Appearance
Beige crystalline powder or

chunks
[1][2]

Melting Point 64 - 67 °C [1][2]

Boiling Point
131 °C @ 9 mmHg 246 - 247

°C @ 760 mmHg
[1]

Solubility

Slightly soluble in water;

Soluble in alcohol, oils, and

methanol.

LogP (n-octanol/water) 1.81 - 1.87

Flash Point 121°C/9mm [2]

Toxicological Information
4-Ethoxyphenol is classified as hazardous.[1] The primary routes of exposure are inhalation,

eye contact, skin contact, and ingestion.[5]

Acute Toxicity
The compound is harmful if swallowed and is poisonous by the intraperitoneal route.[1][2][3][6]

Route Species Value Classification Source(s)

Oral - -

Category 4

(Harmful if

swallowed)

[1][3]

Intraperitoneal Mouse LDLo: 250 mg/kg - [7]
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Local Effects
Skin Irritation: Causes skin irritation (Category 2).[1][4][6][8] Symptoms can include itching,

scaling, reddening, or blistering.[5]

Eye Irritation: Causes serious eye damage or irritation (Category 1 or 2A).[1][4][6][8] This can

result in redness, pain, or severe eye damage.[5]

Respiratory Irritation: May cause respiratory irritation (STOT SE 3), affecting the respiratory

system.[1][4][5][6][8]

Chronic and Other Health Effects
Carcinogenicity: No component of this product at levels greater than or equal to 0.1% is

identified as a probable, possible, or confirmed human carcinogen by IARC.[4]

Germ Cell Mutagenicity: Data not available.[3]

Reproductive Toxicity: Experimental reproductive effects have been noted.[2][6]

Metabolism: In humans, 4-Ethoxyphenol is known to be metabolized to (2S,3S,4S,5R)-6-(4-

ethoxyphenoxy)-3,4,5-trihydroxyoxane-2-carboxylic acid.[9] Studies on similar alkoxyphenols

suggest metabolism by liver P450 enzymes can lead to the formation of reactive quinone

intermediates, which may contribute to toxicity.[10]

Hazard Classification and Safety Precautions
GHS Hazard Classification
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4
H302: Harmful if swallowed[1]

[3]

Skin Corrosion/Irritation 2
H315: Causes skin irritation[1]

[4][6]

Serious Eye Damage/Irritation 1 / 2A
H319: Causes serious eye

irritation[1][4][6]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation[1][4][6]

Acute Aquatic Toxicity 1
H400: Very toxic to aquatic

life[3]

Chronic Aquatic Toxicity 1
H410: Very toxic to aquatic life

with long lasting effects[3]

Recommended Safety and Handling Procedures
Proper handling and storage are crucial to minimize risks.

Engineering Controls: Use only in well-ventilated areas with appropriate exhaust ventilation.

[3][4] Ensure safety showers and eyewash stations are accessible.[3][5]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety goggles with side-shields conforming to EN166 or

NIOSH standards.[1][11]

Skin Protection: Wear protective gloves (inspected prior to use) and impervious clothing to

prevent skin exposure.[1][3][4]

Respiratory Protection: If exposure limits are exceeded or irritation occurs, use a

NIOSH/MSHA-approved respirator (e.g., N95 dust mask).[1]

Handling Practices: Avoid contact with skin and eyes and the formation of dust and aerosols.

[3][4] Do not eat, drink, or smoke when using this product.[1][3] Wash hands thoroughly after
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handling.[1][3]

Storage: Store in a cool, dry, and well-ventilated place.[4][12] Keep the container tightly

sealed and away from incompatible materials such as strong oxidizing agents and strong

bases.[1][3][12]

GHS Hazard Pictograms

Harmful
Skin/Eye Irritant

Respiratory Irritant

Hazardous to the
Aquatic Environment

Click to download full resolution via product page

GHS Pictograms for 4-Ethoxyphenol.

First Aid Measures
The following flowchart outlines the initial response to an exposure event. Immediate medical

attention should be sought in all cases of significant exposure.
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Route of Exposure

Immediate Actions

Exposure to 4-Ethoxyphenol

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
If not breathing, give artificial respiration.

Wash off with soap and plenty of water.
Remove contaminated clothing.

Rinse cautiously with water for at least 15 minutes.
Remove contact lenses if present.

Rinse mouth with water.
Do NOT induce vomiting.

Seek immediate medical attention.
Show SDS to the doctor.
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In Vitro Analysis

Metabolism Studies

Test Compound:
4-Ethoxyphenol

Select relevant cell lines
(e.g., HepG2 - liver, B16-F0 - melanoma)

Cell Viability/Cytotoxicity Assay
(e.g., MTT, LDH) to determine LC50

Genotoxicity Assay
(e.g., Comet Assay, Ames Test)

If cytotoxic

Mechanistic Studies
(ROS generation, Glutathione depletion)

If cytotoxic

Incubate with liver microsomes
(e.g., rat P450 system)

Identify metabolites
(LC-MS/MS)

Risk Assessment
(Evaluate toxic potential and mechanism)
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Proposed Toxicity Pathway of 4-Ethoxyphenol

4-Ethoxyphenol

Metabolic Activation
(e.g., by Cytochrome P450

or Tyrosinase)

Reactive Quinone
Intermediate

Reactive Oxygen Species (ROS)
Generation

Depletion of Cellular Antioxidants
(e.g., Glutathione)

Covalent Binding to
Macromolecules (Proteins, DNA)

Oxidative Stress & Cellular Damage

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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